N-(3-Amino-2-methylphenyl)-2-(2,6-dimethylphenoxy)propanamide

• IUPAC Name: N-(3-amino-2-methylphenyl)-2-(2,6-dimethylphenoxy)propanamide
• InChI: InChI=1S/C18H22N2O2/c1-11-7-5-8-12(2)17(11)22-14(4)18(21)20-16-10-6-9-15(19)13(16)3/h5-10,14H,19H2,1-4H3,(H,20,21)
• InChI Key: OBIKKAHJEVHJRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OC(C)C(=O)NC2=CC=CC(=C2C)N
• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol
• CAS No.: 954256-11-2

Description

N-(3-Amino-2-methylphenyl)-2-(2,6-dimethylphenoxy)propanamide is a useful research compound. Its molecular formula is C18H22N2O2 and its molecular weight is 298.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Occurrence and Detection Methods in Processed Foods

Research on acrylamide, a compound related to the class of chemicals that includes "N-(3-Amino-2-methylphenyl)-2-(2,6-dimethylphenoxy)propanamide," highlights the importance of detection methods in processed foods. Acrylamide detection, particularly through biosensors, offers insights into rapid, sensitive, and specific methodologies that could be adapted for studying the presence and effects of "this compound" in various matrices (Pundir, Yadav, & Chhillar, 2019).

Antituberculosis Activity of Organotin Complexes

The study of organotin complexes reveals potential applications in antituberculosis treatments. This research area explores the structural diversity and biological activity of organotin compounds, which may provide a framework for investigating the therapeutic potential of "this compound" in similar or related medical applications (Iqbal, Ali, & Shahzadi, 2015).

Production and Breakdown Pathways in Foods

Understanding the production and degradation pathways of branched aldehydes in foods offers insights into the flavor compounds in various food products. This knowledge could inform research on "this compound," particularly in exploring its potential impact on food flavor, safety, and preservation techniques (Smit, Engels, & Smit, 2009).

Amyloid Imaging in Alzheimer's Disease

The development of amyloid imaging ligands for Alzheimer's disease provides a model for the application of specific compounds in medical diagnostics and treatment strategies. This research could guide studies on the diagnostic or therapeutic uses of "this compound" in neurological diseases or disorders (Nordberg, 2007).

Environmental Occurrence, Fate, and Toxicity of Synthetic Phenolic Antioxidants

Research on synthetic phenolic antioxidants in the environment, their human exposure, and toxicity, sheds light on the potential environmental and health impacts of synthetic compounds, including "this compound." Understanding the fate and toxicity of these compounds can inform safety, regulatory, and application considerations (Liu & Mabury, 2020).